Cas no 1261938-42-4 (2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid)

• Product Name: 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid
• CAS No: 1261938-42-4
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320157
• CID: 1219257
• PubChem ID: 53226069
• Update Time: 2025-06-14

2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid
• 1261938-42-4
• 5'-Cyano-2',5-difluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320157
• DTXSID70689801
• 2-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%

• MDL： MFCD18320157
• Inchi： 1S/C14H7F2NO2/c15-9-2-3-10(14(18)19)11(6-9)12-5-8(7-17)1-4-13(12)16/h1-6H,(H,18,19)
• InChI Key： CLGWPSVLRKFDPP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 259.04448479g/mol
• Monoisotopic Mass: 259.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid

Research Brief on 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid (CAS: 1261938-42-4)

2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid (CAS: 1261938-42-4) is a fluorinated benzoic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features, including cyano and fluorine substituents, has shown potential in various applications, particularly in medicinal chemistry and drug development. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid, aiming to improve its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for industrial-scale production.

In the context of drug discovery, 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid has been explored as a building block for the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of kinase inhibitors, which are a major focus in oncology research. Preliminary in vitro studies have demonstrated its ability to modulate specific kinase pathways, suggesting potential applications in targeted cancer therapies. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in preclinical models.

Beyond its role in drug development, this compound has also been investigated for its potential in material science. The incorporation of fluorine atoms into aromatic systems can impart unique electronic and physicochemical properties, making it valuable for applications such as organic electronics and advanced polymers. Researchers are exploring its use in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid. Issues such as cost-effective synthesis, environmental impact, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the commercialization of this compound.

In conclusion, 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid (CAS: 1261938-42-4) represents a versatile and promising compound with applications spanning medicinal chemistry, drug discovery, and material science. Ongoing research efforts are expected to further uncover its potential and pave the way for innovative solutions in these fields. Future studies should focus on optimizing its synthesis, expanding its therapeutic applications, and exploring new avenues for its utilization in advanced materials.